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molecular formula C11H18N2O2S B8661318 Tert-butyl 1-(4-methylthiazol-2-yl)ethylcarbamate

Tert-butyl 1-(4-methylthiazol-2-yl)ethylcarbamate

Cat. No. B8661318
M. Wt: 242.34 g/mol
InChI Key: FHGPIPQEVUJPHE-UHFFFAOYSA-N
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Patent
US07504420B2

Procedure details

A mixture of BOC-alanine-thioamide (1.39 g, 6.81 mmoles), chloroacetone (0.65 mL, 8.18 mmoles) and calcium carbonate (1.0 g, 10.22 mmoles) were refluxed in ethanol (25 mL) for 4 h. The reaction was cooled to room temperature and quenched with 2OmL of saturated aq. NaHCO3 solution. Ethanol was evaporated under reduced pressure and extracted with ethyl acetate (2×30 mL). The combined organic layers was dried over Na2SO4 and concentrated. The residue was chromatographed on silica gel (20% ethyl acetate/80% hexane) to yield 48% of the desired product.
Quantity
1.39 g
Type
reactant
Reaction Step One
Quantity
0.65 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step Two
Yield
48%

Identifiers

REACTION_CXSMILES
[C:1]([NH:8][C@H:9]([C:11](=[S:13])[NH2:12])[CH3:10])([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].Cl[CH2:15][C:16](=O)[CH3:17].C(=O)([O-])[O-].[Ca+2]>C(O)C>[CH3:17][C:16]1[N:12]=[C:11]([CH:9]([NH:8][C:1](=[O:2])[O:3][C:4]([CH3:7])([CH3:5])[CH3:6])[CH3:10])[S:13][CH:15]=1 |f:2.3|

Inputs

Step One
Name
Quantity
1.39 g
Type
reactant
Smiles
C(=O)(OC(C)(C)C)N[C@@H](C)C(N)=S
Name
Quantity
0.65 mL
Type
reactant
Smiles
ClCC(C)=O
Name
Quantity
1 g
Type
reactant
Smiles
C([O-])([O-])=O.[Ca+2]
Step Two
Name
Quantity
25 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with 2OmL of saturated aq. NaHCO3 solution
CUSTOM
Type
CUSTOM
Details
Ethanol was evaporated under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (2×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers was dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on silica gel (20% ethyl acetate/80% hexane)

Outcomes

Product
Name
Type
product
Smiles
CC=1N=C(SC1)C(C)NC(OC(C)(C)C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 48%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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